Cas no 105951-34-6 (4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-)

4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy- structure
105951-34-6 structure
Product Name:4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-
CAS No:105951-34-6
MF:C7H9NO3S3
MW:251.346257925034
CID:1165472
PubChem ID:13763146
Update Time:2025-04-20

4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-
    • 5,6-dihydro-4-hydroxy-4H-Thieno[2,3-b]thiopyran-2-sulfonamide
    • DA-20081
    • SCHEMBL10513096
    • 105951-34-6
    • 4-Hydroxy-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
    • 106319-38-4
    • BDBM50024225
    • CHEMBL158026
    • DTXSID90872117
    • 4-Hydroxy-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonic acid amide
    • Inchi: 1S/C7H9NO3S3/c8-14(10,11)6-3-4-5(9)1-2-12-7(4)13-6/h3,5,9H,1-2H2,(H2,8,10,11)
    • InChI Key: QUBSMEXIPLOOMC-UHFFFAOYSA-N
    • SMILES: S1C2=C(C=C(S(N)(=O)=O)S2)C(CC1)O

Computed Properties

  • Exact Mass: 250.97457
  • Monoisotopic Mass: 250.97445667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 80.39
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